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Compound Name:
1-Bromo-2-

(cyclopropylmethoxy)benzene

Cat. No.: B1288957 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring a safe laboratory environment and protecting the

broader ecosystem. This guide provides a detailed, step-by-step protocol for the proper

disposal of 1-Bromo-2-(cyclopropylmethoxy)benzene, a halogenated aromatic ether.

Adherence to these procedures is essential for regulatory compliance and safe laboratory

operations.

Immediate Safety and Hazard Summary
Before handling or preparing for disposal, it is crucial to be familiar with the hazards associated

with 1-Bromo-2-(cyclopropylmethoxy)benzene. This compound is harmful if swallowed and

can cause serious eye and skin irritation, as well as respiratory irritation.[1] Always consult the

Safety Data Sheet (SDS) for complete safety information and handle the chemical in a well-

ventilated area, preferably within a chemical fume hood, while wearing appropriate personal

protective equipment (PPE).

Quantitative Hazard and Regulatory Data
While specific disposal-related quantitative data for 1-Bromo-2-
(cyclopropylmethoxy)benzene is not explicitly listed in federal regulations, its hazardous
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characteristics guide its classification and disposal requirements. The following table

summarizes key hazard information and likely regulatory classifications.

Parameter Value / Classification Source / Regulation

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Likely EPA Hazardous Waste

Characteristic
Toxicity

Based on GHS hazard

statements

Potential EPA Hazardous

Waste Codes

D001 (Ignitability, if flash point

< 140°F), D002 (Corrosivity, if

pH ≤ 2 or ≥ 12.5), Toxicity

Characteristic (D004-D043, if

leaches specific

contaminants). Most likely

regulated as a toxic hazardous

waste.

40 CFR § 261.21, 40 CFR §

261.22, 40 CFR § 261.24

RCRA Hazardous Waste

Classification

Likely regulated as a

hazardous waste.
40 CFR Part 261

CERCLA Reportable Quantity

(RQ)

For unlisted hazardous wastes

exhibiting the characteristic of

toxicity, the default RQ is 100

pounds (45.4 kg).

40 CFR § 302.4

Step-by-Step Disposal Protocol
The proper disposal of 1-Bromo-2-(cyclopropylmethoxy)benzene must be conducted in

accordance with local, state, and federal regulations. The following protocol provides a general

framework; always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

1. Personal Protective Equipment (PPE) and Safety Measures:
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Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Skin Protection: Wear a lab coat and ensure exposed skin is covered.

Ventilation: Conduct all transfers in a certified chemical fume hood to avoid inhalation of

vapors.

2. Waste Segregation and Collection:

Dedicated Waste Container: Collect all 1-Bromo-2-(cyclopropylmethoxy)benzene waste,

including residues and contaminated materials, in a dedicated, properly labeled hazardous

waste container. The container should be made of a material compatible with the chemical.

Halogenated Waste Stream: This compound is a halogenated organic compound and should

be segregated into the halogenated organic waste stream.[2] Do not mix with non-

halogenated organic waste, as this can increase disposal costs and complicate treatment.[3]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "1-Bromo-2-(cyclopropylmethoxy)benzene," and a clear indication

of the hazards (e.g., "Toxic").

3. Contaminated Materials:

Any materials that have come into contact with 1-Bromo-2-(cyclopropylmethoxy)benzene,

such as pipette tips, gloves, and absorbent pads, must be considered hazardous waste.[4]

These contaminated solids should be collected in a separate, clearly labeled container

designated for solid hazardous waste.

4. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area.

The storage area should be secure, well-ventilated, and away from incompatible materials.

5. Disposal Pathway:
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Licensed Waste Disposal Service: The primary and required method for the disposal of 1-
Bromo-2-(cyclopropylmethoxy)benzene is through a licensed professional waste disposal

company.[4] Your institution's EHS department will coordinate the pickup and disposal.

Incineration: The likely disposal method for this type of chemical is high-temperature

incineration in a facility equipped with afterburners and scrubbers to neutralize harmful

combustion byproducts.[4]

Environmental Precautions: Do not dispose of this chemical down the drain or in the regular

trash.[4] It is crucial to prevent its release into the environment.

Experimental Workflow for Waste Handling
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Caption: Workflow for the safe handling and disposal of 1-Bromo-2-
(cyclopropylmethoxy)benzene.
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Caption: Decision tree for the proper segregation and disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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